1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 2-thiophen-3-yl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone
• InChI: InChI=1S/C15H17NOS3/c17-15(10-12-4-8-18-11-12)16-5-3-14(20-9-6-16)13-2-1-7-19-13/h1-2,4,7-8,11,14H,3,5-6,9-10H2
• InChI Key: NXZNHFCNIXYGKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)CC3=CSC=C3
• Molecular Formula: C15H17NOS3
• Molecular Weight: 323.5 g/mol
• CAS No.: 1706183-39-2

Description

1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C15H17NOS3 and its molecular weight is 323.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

Compounds derived from thiophene and thiazole moieties have been synthesized and evaluated for their anticancer activities. For example, a study described the microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles, showing promising antitumor activities against MCF-7 tumor cells, indicating their potential as anti-breast cancer agents (Mahmoud et al., 2021).

Anticandidal and Cytotoxicity Evaluation

Another study synthesized tetrazole derivatives, including thiophene derivatives, and assessed them for their anticandidal activity and cytotoxic effects. Some compounds demonstrated potent anticandidal properties with weak cytotoxicities, highlighting their potential in antifungal applications (Kaplancıklı et al., 2014).

Biological Activities of Thiazolo[3,2-a]benzimidazole Derivatives

Research into the synthesis of new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives showed these compounds to have potent immunosuppressive and immunostimulatory effects, as well as inhibitory activities against LPS-stimulated NO generation, suggesting their multipotent biological activities (Abdel‐Aziz et al., 2011).

Antiproliferative Activity Against Cancer Cells

The synthesis of hydroxyl-containing benzo[b]thiophene analogs demonstrated selectivity towards laryngeal cancer cells, with significant antiproliferative activity. These findings suggest their potential in cancer therapy (Haridevamuthu et al., 2023).

Anti-Osteoporosis Agents

A novel series of 1-(benzo[b]thiophen-2-yl)ethanone analogues were synthesized and showed effectiveness in enhancing BMP-2 expression, indicating potential as anti-osteoporosis agents (Liu et al., 2009).